2-(4-Methoxyphenyl)-3-methyl-8-(prop-1-en-1-yl)-4H-1-benzopyran-4-one

• CAS RN: 90101-79-4
• Molecular Formula: C20H18O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-3-methyl-8-prop-1-enylchromen-4-one
• InChI: InChI=1S/C20H18O3/c1-4-6-14-7-5-8-17-18(21)13(2)19(23-20(14)17)15-9-11-16(22-3)12-10-15/h4-12H,1-3H3
• InChI Key: NWZYUYYKISIKLM-UHFFFAOYSA-N
• Canonical SMILES: CC=CC1=C2C(=CC=C1)C(=O)C(=C(O2)C3=CC=C(C=C3)OC)C

Description

2-(4-Methoxyphenyl)-3-methyl-8-(prop-1-en-1-yl)-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C20H18O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2.47 grams of 2-hydroxy-3-propenylpropiophenone are added 6.65 grams of p-methoxybenzoyl chloride and one half of 6.88 grams of anhydrous sodium p-methoxybenzoate, the mixture is heated in a nitrogen stream and, when 2-hydroxy-3-propenyl-propiopheone is dissolved, the residue of anhydrous sodium p-methoxybenzoate is added thereto, and the mixture is stirred at 180° to 190° C. for five hours. After cooled, the mixture is dissolved in ethyl acetate, the solution is washed with 10% sodium hydroxide solution and with water, and dried with anhydrous magnesium sulfate and finally the solvent is evaporated therefrom to give 3.0 grams of 4'-methoxy-3-methyl-8-propenylflavone, colorless needles, melting point 169° to 171° C.